Cas no 168638-04-8 (5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 168638-04-8
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 4611052
• PubChem ID: 29065587
• Update Time: 2025-05-28

5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(2,4,6-trimethylphenyl)-
• 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol

• Inchi： 1S/C11H12N2OS/c1-6-4-7(2)9(8(3)5-6)10-12-13-11(15)14-10/h4-5H,1-3H3,(H,13,15)
• InChI Key： XBPSHAKHRMRFHC-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)C=C(C)C=C2C)=NNC1=S

Computed Properties

• Exact Mass: 220.06703418g/mol
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol

Comprehensive Overview of 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 168638-04-8)

The compound 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 168638-04-8) is a heterocyclic organic molecule featuring a unique 1,3,4-oxadiazole core substituted with a 2,4,6-trimethylphenyl group and a thiol functional group. This structure endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its molecular formula is C₁₁H₁₂N₂OS, and it exhibits a molecular weight of 220.29 g/mol. The presence of the thiol group enhances its reactivity, enabling potential applications in catalysis and polymer modification.

In recent years, the demand for heterocyclic compounds like 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential as a bioactive scaffold, with studies exploring its antimicrobial, antifungal, and anti-inflammatory properties. The 1,3,4-oxadiazole moiety is known for its electron-withdrawing characteristics, which can improve the pharmacokinetic profiles of drug candidates. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry, where small modifications to such scaffolds can yield significant therapeutic benefits.

From a material science perspective, 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol has shown promise in the development of advanced functional materials. Its ability to form stable complexes with metals makes it a candidate for coordination polymers and luminescent materials. The trimethylphenyl group contributes to enhanced solubility in organic solvents, facilitating its incorporation into thin-film coatings and electronic devices. This is particularly relevant given the current focus on organic electronics and sustainable materials, where researchers seek eco-friendly alternatives to traditional inorganic compounds.

The synthesis of 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol typically involves the cyclization of 2,4,6-trimethylbenzoyl hydrazide with carbon disulfide or thiourea, followed by oxidative dehydrogenation. Optimizing these synthetic routes is a hot topic in organic chemistry, as it directly impacts the compound's yield and purity. Industry professionals frequently search for efficient synthesis methods and scalable production techniques, reflecting the need for cost-effective and sustainable manufacturing processes.

Another area of interest is the compound's potential role in agrochemical formulations. The 1,3,4-oxadiazole ring is a common motif in pesticides and herbicides due to its ability to disrupt enzymatic pathways in pests. With the global push toward precision agriculture and reduced chemical footprints, 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol could contribute to next-generation crop protection solutions. Researchers are investigating its mode of action and environmental impact, addressing concerns about eco-toxicity and biodegradability.

In analytical chemistry, the compound's unique spectral properties (e.g., UV-Vis absorption and fluorescence) make it a valuable chromophore for sensor development. Its thiol group allows for conjugation with nanoparticles, enabling applications in chemo-sensing and bioimaging. This ties into the broader trend of nanotechnology in diagnostics, where sensitive and selective detection of analytes is critical.

To summarize, 5-(2,4,6-trimethylphenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 168638-04-8) is a multifaceted compound with significant potential across diverse fields. Its structural uniqueness, combined with its reactivity and functional versatility, positions it as a key player in ongoing scientific advancements. As research continues to uncover new applications, this compound is likely to remain a focal point in both academic and industrial settings.